Apoptosis
  • EPZ020411
    EPZ020411
    • Cat. No.:
    • B560172
    • CAS No.:
    • 1700663-41-7
    • Molecular Formula:
    • C25H38N4O3
    • Molecular Weight:
    • 442.6
    Description
    EPZ020411 is an inhibitor of protein arginine methyltranferase 6 (PRMT6;  IC50 = 10 nM) that less potently targets PRMT1 and PRMT8 (IC50s = 119 and 223 nM, respectively). It dose-dependently decreases methy...
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  • FTI-277 hydrochloride
    FTI-277 hydrochloride
    • Cat. No.:
    • B560176
    • CAS No.:
    • Molecular Formula:
    • C22H30ClN3O3S2
    • Molecular Weight:
    • 484.1 g/mol
    Description
    FTI-277 Hcl is an inhibitor of farnesyl transferase (FTase);  a highly potent Ras CAAX peptidomimetic which antagonizes both H- and K-Ras oncogenic signaling.IC50 value:Target: FTase inhibitorin vitro: Trea...
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  • MRT68921
    MRT68921
    • Cat. No.:
    • B609329
    • CAS No.:
    • Molecular Formula:
    • C25H34N6O
    • Molecular Weight:
    • 434.6 g/mol
    Description
    MRT68921 is an inhibitor of ULK1 and ULK2 (IC50s = 2.9 and 1.1 nM, respectively). Through its effects on ULK1, MRT68921 blocks autophagy in cells, driving the accumulation of stalled early autophagosomal structu...
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  • AP-III-a4 hydrochloride
    AP-III-a4 hydrochloride
    • Cat. No.:
    • B1150000
    • CAS No.:
    • Molecular Formula:
    • C31H44ClFN8O3
    • Molecular Weight:
    • 631.2 g/mol
    Description
    ENOblock Hcl(AP-III-a4 Hcl) is a novel small molecule which is the first, nonsubstrate analogue that directly binds to enolase and inhibits its activity (IC50=0.576 uM);  inhibit cancer cell metastasis i...
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  • Eurycomalactone
    Eurycomalactone
    • Cat. No.:
    • B1215533
    • CAS No.:
    • 23062-24-0
    • Molecular Formula:
    • C19H24O6
    • Molecular Weight:
    • 348.4 g/mol
    Description
    Eurycomalactone is a steroid lactone.
    Eurycomalactone has been reported in Eurycoma longifolia with data available.
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  • Stavudine
    Stavudine
    • Cat. No.:
    • B1682478
    • CAS No.:
    • 3056-17-5
    • Molecular Formula:
    • C10H12N2O4
    • Molecular Weight:
    • 224.21 g/mol
    Description
    2',3'-didehydro-3'-deoxythymidine appears as white crystalline solid or powder. Odorless. (NTP, 1992)
    Stavudine is a nucleoside analogue obtained by formal dehydration across positions 2 and 3 of thymidine. A...
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  • Thalidomide
    Thalidomide
    • Cat. No.:
    • B1682480
    • CAS No.:
    • 841-67-8
    • Molecular Formula:
    • C13H10N2O4
    • Molecular Weight:
    • 258.23 g/mol
    Description
    Thalidomide can cause developmental toxicity according to an independent committee of scientific and health experts.
    Thalidomide appears as needles or white powder. (NTP, 1992)
    2-(2,6-dioxopiperidin-3-yl)-...
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  • DNA topoisomerase II inhibitor 1
    DNA topoisomerase II inhibitor 1
    • Cat. No.:
    • B3025969
    • CAS No.:
    • Molecular Formula:
    • C24H16ClNO2
    • Molecular Weight:
    • 385.8 g/mol
    Description
    CAY10744 is a topoisomerase II-α poison. It inhibits topoisomerase II-α by 78.9% when used at a concentration of 20 µM. CAY10744 is selective for topoisomerase II-α over topoisomerase I providing 100 and 0% inhi...
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  • Ademetionine butanedisulfonate
    Ademetionine butanedisulfonate
    • Cat. No.:
    • B12373038
    • CAS No.:
    • 200393-05-1
    • Molecular Formula:
    • C19H32N6O11S3
    • Molecular Weight:
    • 616.7 g/mol
    Description
    Physiologic methyl radical donor involved in enzymatic transmethylation reactions and present in all living organisms. It possesses anti-inflammatory activity and has been used in treatment of chronic liver dise...
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  • MBM-17S
    MBM-17S
    • Cat. No.:
    • B15608883
    • CAS No.:
    • Molecular Formula:
    • C36H40N6O10
    • Molecular Weight:
    • 716.7 g/mol
    Description
    MBM-17S is a useful research compound. Its molecular formula is C36H40N6O10 and its molecular weight is 716.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MBM-17S suitable for many resear...
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